Cas no 898767-77-6 (1-cyclopropyl-3-(3-fluorophenyl)propan-1-one)
1-Cyclopropyl-3-(3-fluorophenyl)propan-1-one is a fluorinated ketone derivative featuring a cyclopropyl group and a 3-fluorophenyl moiety. This compound is of interest in synthetic organic chemistry due to its structural versatility, serving as a key intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of the cyclopropyl ring enhances conformational rigidity, while the fluorine substituent on the phenyl group can influence electronic properties and metabolic stability. Its well-defined reactivity profile allows for selective functionalization, making it valuable in medicinal chemistry for structure-activity relationship studies. The compound is typically handled under controlled conditions to ensure purity and stability.
898767-77-6 structure
Product Name:1-cyclopropyl-3-(3-fluorophenyl)propan-1-one
CAS No:898767-77-6
MF:C12H13FO
MW:192.229427099228
MDL:MFCD03843551
CID:1946453
PubChem ID:24726164
Update Time:2025-10-14
1-cyclopropyl-3-(3-fluorophenyl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- CYCLOPROPYL 2-(3-FLUOROPHENYL)ETHYL KETONE
- 1-cyclopropyl-3-(3-fluorophenyl)propan-1-one
- LogP
- AKOS012656003
- CYCLOPROPYL2-(3-FLUOROPHENYL)ETHYLKETONE
- 1-Cyclopropyl-3-(3-fluorophenyl)-1-propanone
- CYCLOPROPYL2-(3-FLUOROPHENYL)ETHYL KETONE
- 898767-77-6
- DTXSID30644557
- SCHEMBL23866779
- MFCD03843551
-
- MDL: MFCD03843551
- Inchi: 1S/C12H13FO/c13-11-3-1-2-9(8-11)4-7-12(14)10-5-6-10/h1-3,8,10H,4-7H2
- InChI Key: KWVLAEYOUCATTD-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)CCC(C1CC1)=O
Computed Properties
- Exact Mass: 192.095043196g/mol
- Monoisotopic Mass: 192.095043196g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 17.1Ų
1-cyclopropyl-3-(3-fluorophenyl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB366326-1 g |
Cyclopropyl 2-(3-fluorophenyl)ethyl ketone, 97%; . |
898767-77-6 | 97% | 1g |
€932.90 | 2023-04-26 | |
| Fluorochem | 206302-1g |
cyclopropyl 2-(3-fluorophenyl)ethyl ketone |
898767-77-6 | 97% | 1g |
£540.00 | 2022-03-01 | |
| Fluorochem | 206302-2g |
cyclopropyl 2-(3-fluorophenyl)ethyl ketone |
898767-77-6 | 97% | 2g |
£1013.00 | 2022-03-01 | |
| Fluorochem | 206302-5g |
cyclopropyl 2-(3-fluorophenyl)ethyl ketone |
898767-77-6 | 97% | 5g |
£2025.00 | 2022-03-01 | |
| abcr | AB366326-2 g |
Cyclopropyl 2-(3-fluorophenyl)ethyl ketone, 97%; . |
898767-77-6 | 97% | 2g |
€1677.00 | 2023-04-26 | |
| abcr | AB366326-1g |
Cyclopropyl 2-(3-fluorophenyl)ethyl ketone, 97%; . |
898767-77-6 | 97% | 1g |
€932.10 | 2025-04-15 | |
| abcr | AB366326-2g |
Cyclopropyl 2-(3-fluorophenyl)ethyl ketone, 97%; . |
898767-77-6 | 97% | 2g |
€1674.30 | 2025-04-15 | |
| A2B Chem LLC | AX51852-1g |
Cyclopropyl 2-(3-fluorophenyl)ethyl ketone |
898767-77-6 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AX51852-2g |
Cyclopropyl 2-(3-fluorophenyl)ethyl ketone |
898767-77-6 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AX51852-5g |
Cyclopropyl 2-(3-fluorophenyl)ethyl ketone |
898767-77-6 | 97% | 5g |
$2291.00 | 2024-04-19 |
1-cyclopropyl-3-(3-fluorophenyl)propan-1-one Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
898767-77-6 (1-cyclopropyl-3-(3-fluorophenyl)propan-1-one) Related Products
- 898767-83-4(1-cyclohexyl-3-(3-fluorophenyl)propan-1-one)
- 952722-64-4(Cyclopropyl 3-Fluorobenzyl Ketone)
- 898768-86-0(1-cyclopropyl-3-(4-fluorophenyl)propan-1-one)
- 898767-81-2(1-cyclopentyl-3-(3-fluorophenyl)propan-1-one)
- 1071842-61-9(Cyclopropyl 4-Fluorobenzyl Ketone)
- 898778-72-8(1-cyclopropyl-3-(3,4,5-trifluorophenyl)propan-1-one)
- 898767-79-8(1-cyclobutyl-3-(3-fluorophenyl)propan-1-one)
- 583887-42-7(2,5-Hexanedione, 3-(3-fluorophenyl)-)
- 791809-43-3(2,4-Pentanedione, 3-[(3-fluorophenyl)methyl]-)
- 791809-56-8(2,4-Pentanedione, 3-[(4-fluorophenyl)methyl]-)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk